(3R,4S)-4-hydroxy-N-(2-methylpropyl)-1,1-dioxothiolane-3-sulfonamide

• IUPAC Name: (3R,4S)-4-hydroxy-N-(2-methylpropyl)-1,1-dioxothiolane-3-sulfonamide
• InChI: InChI=1S/C8H17NO5S2/c1-6(2)3-9-16(13,14)8-5-15(11,12)4-7(8)10/h6-10H,3-5H2,1-2H3/t7-,8-/m0/s1
• InChI Key: OZFHOVZIPZKRGC-YUMQZZPRSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)C1CS(=O)(=O)CC1O
• Isomeric SMILES: CC(C)CNS(=O)(=O)[C@H]1CS(=O)(=O)C[C@@H]1O
• Molecular Formula: C8H17NO5S2
• Molecular Weight: 271.4 g/mol

Description

(3R,4S)-4-hydroxy-N-(2-methylpropyl)-1,1-dioxothiolane-3-sulfonamide, also known as 4-hydroxy-N-(2-methylpropyl)-1,1-dioxothiolane-3-sulfonamide or 4-HNMDT, is an organosulfur compound with potential applications in the pharmaceutical and chemical industries. It is a chiral sulfonamide and is a derivative of 1,1-dioxothiolane, an important building block in organic synthesis. 4-HNMDT has been studied for its potential use in synthesizing new compounds and its application in the medical field.

Scientific Research Applications

Zwitterionic Polymer Synthesis

Research by Hildebrand et al. (2016) explores the synthesis and polymerization of zwitterionic monomers, closely related to "(3R,4S)-4-hydroxy-N-(2-methylpropyl)-1,1-dioxothiolane-3-sulfonamide". These polymers exhibit thermoresponsive behavior in water, showing phase separation at low temperatures with cloud points significantly influenced by molar mass and the nature of added electrolytes. This study demonstrates the complex interplay of hydrophilic components in polyzwitterions, indicating a potential application in creating responsive materials for scientific research (Hildebrand, Laschewsky, & Wischerhoff, 2016).

Sulfonamide Derivatives for Antimicrobial Applications

Fadda et al. (2016) described the synthesis of novel functionalized N-sulfonates with potential biological activities. These compounds were synthesized to confer water solubility and anionic character, showing significant antimicrobial and antifungal activities against various pathogens. This research highlights the potential of sulfonamide derivatives, including "this compound", in developing new antimicrobial agents for scientific and medical applications (Fadda, El-Mekawy, & AbdelAal, 2016).

Surface-Active Zwitterionic Gemini Surfactants

Yoshimura et al. (2006) synthesized sulfobetaine-type zwitterionic gemini surfactants, analyzing their physicochemical properties. These surfactants, related to the structural domain of "this compound", showed variations in critical micelle concentration and surface tension with the hydrocarbon chain length. Such surfactants have potential applications in creating self-assembling materials and in the study of interfacial phenomena in scientific research (Yoshimura, Ichinokawa, Kaji, & Esumi, 2006).